[3-(2,4-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride

• IUPAC Name: [3-(2,4-dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride
• InChI: InChI=1S/C12H11Cl3O2S/c13-8-1-2-9(10(14)3-8)12-4-11(5-12,6-12)7-18(15,16)17/h1-3H,4-7H2
• InChI Key: TVDCHCCMJZCIHA-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)C3=C(C=C(C=C3)Cl)Cl)CS(=O)(=O)Cl
• Molecular Formula: C12H11Cl3O2S
• Molecular Weight: 325.6 g/mol

Description

“[3-(2,4-Dichlorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine” is a chemical compound with the CAS Number: 2287345-66-6. It has a molecular weight of 243.14.

Synthesis Analysis

There is a practical general reaction that gives bicyclo[1.1.1]pentanes on mg- to kg-quantities using just light. This strategy has been used to prepare >300 functionalized bicyclo[1.1.1]pentanes on a (multi)gram scale.

Molecular Structure Analysis

The Inchi Code for this compound is 1S/C11H12Cl2N2/c12-7-1-2-8 (9 (13)3-7)10-4-11 (5-10,6-10)15-14/h1-3,15H,4-6,14H2.

Future Directions

Bicyclo[1.1.1]pentanes have been playing an important role in medicinal chemistry. They have already been mentioned in more than 200 patents. This work should ease the transition of bicyclo[1.1.1]pentane-containing bioactive compounds to clinical candidates, and subsequently to drugs.